1-(6-Chloropyridine-3-carbonyl)-4-methylpiperazine

• CAS No.: 64614-50-2
• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.7g/mol
• IUPAC Name: (6-chloropyridin-3-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C11H14ClN3O/c1-14-4-6-15(7-5-14)11(16)9-2-3-10(12)13-8-9/h2-3,8H,4-7H2,1H3
• InChI Key: OOVHEMFKZRDKEG-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=CN=C(C=C2)Cl

Description

1-(6-Chloropyridine-3-carbonyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C11H14ClN3O and its molecular weight is 239.7g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-Chloro-nicotinic acid (3.00 g, 19.0 mmol) in 30 mL dimethylformamide was added (benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (10.9 g, 20.9 mmol), 1-methylpiperazine (2.30 g, 22.1 mmol), and triethylamine (2.18 g, 21.5 mmol). After stirring for 18 hours, this was partitioned between ethyl acetate and water. The ethylacetate layer was dried over anhydrous sodium sulfate, concentrated in vacuo, and purified by flash chromatography (elution with 3% methanol/dichloromethane) to yield (6-Chloro-pyridin-3-yl)-(4-methyl-piperazin-1-yl)-methanone (2.50 g, 9.33 mmol).